Cas no 286437-20-5 ((2S)-2-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanyl(113C)butanoic acid)

• Product Name: (2S)-2-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanyl(113C)butanoic acid
• CAS No: 286437-20-5
• MF: C₁₀H₁₉NO₄S
• MW: 250.319816827774
• CID: 915150
• Update Time: 2023-08-02

(2S)-2-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanyl(113C)butanoic acid Chemical and Physical Properties

Names and Identifiers

• L-METHIONINE-1-13C N-T BOC DERIVATIVE
• N-(tert-Butoxycarbonyl)-L-methionine-1-13C
• (2S)-2-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanyl(113C)butanoic acid

• Inchi： 1S/C10H19NO4S/c1-10(2,3)15-9(14)11-7(8(12)13)5-6-16-4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m0/s1/i8+1
• InChI Key： IMUSLIHRIYOHEV-BAZIHRRBSA-N
• SMILES： S(C)CC[C@@H]([13C](=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• Topological Polar Surface Area: 101

Experimental Properties

• Melting Point: 47-50 °C(lit.)

(2S)-2-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanyl(113C)butanoic acid Security Information

• WGK Germany：3